N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3-ethoxyphenyl)-4-(methanesulfonamido)-3-methylbenzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-23-15-7-5-6-14(11-15)18-17(20)13-8-9-16(12(2)10-13)19-24(3,21)22/h5-11,19H,4H2,1-3H3,(H,18,20)
• InChI Key: VPOOTOMOQWUSQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor signaling pathway, which plays a critical role in the development and survival of B-cells. Inhibition of BTK has been shown to be effective in the treatment of various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

Mechanism of Action

N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide binds to the ATP-binding site of BTK, preventing its activation and downstream signaling. This leads to the inhibition of B-cell proliferation and survival, ultimately resulting in tumor cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It is well-tolerated in both preclinical and clinical studies, with manageable adverse effects. This compound has also been shown to have a synergistic effect when combined with other targeted therapies, such as venetoclax and ibrutinib.

Advantages and Limitations for Lab Experiments

N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide is a valuable tool for studying the role of BTK in B-cell malignancies. Its potency and selectivity make it a useful compound for investigating the downstream effects of BTK inhibition. However, its high cost and limited availability may limit its use in some laboratories.

Future Directions

Further research is needed to fully understand the potential of N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide as a therapeutic agent for the treatment of B-cell malignancies. Ongoing clinical trials are evaluating its efficacy and safety in combination with other targeted therapies. Additionally, studies are underway to investigate the potential of this compound in other B-cell disorders, such as autoimmune diseases and graft-versus-host disease. Further preclinical studies are also needed to elucidate the molecular mechanisms underlying the synergistic effects of this compound and other targeted therapies.

Scientific Research Applications

N-(3-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been extensively studied in preclinical and clinical settings for the treatment of B-cell malignancies. In vitro studies have shown that this compound inhibits BTK activity in a dose-dependent manner, leading to decreased B-cell proliferation and survival. In vivo studies in animal models have demonstrated that this compound has potent anti-tumor activity against CLL and MCL.